Cas no 170632-42-5 (2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-)

• Product Name: 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-
• CAS No: 170632-42-5
• MF: C₁₉H₁₄N₂O₃
• MW: 318.326064586639
• CID: 1353578
• Update Time: 2024-08-17

2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[1-(phenylmethyl)-1H-indazol-3-yl]-
• 5-(1-benzyl-1H-indazol-3-yl)furan-2-carboxylic acid

• Inchi： 1S/C19H14N2O3/c22-19(23)17-11-10-16(24-17)18-14-8-4-5-9-15(14)21(20-18)12-13-6-2-1-3-7-13/h1-11H,12H2,(H,22,23)
• InChI Key： ZSMDXWFFIQRLLR-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(N(CC4=CC=CC=C4)N=2)C=CC=C3)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 318.10052

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Melting Point: 202-203 °C
• Boiling Point: 575.0±50.0 °C(Predicted)
• PSA: 68.26
• pka: 2.78±0.10(Predicted)